Cas no 118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)
![6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/118333-19-0x300.png)
118333-19-0 structure
Product Name:6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
CAS No:118333-19-0
Molecular Formula:C11H14N4O3S
Molecular Weight:282.31886
CID:173228
PubChem ID:3000250
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purine-6-thione
- Carbocyclic-2',3'-hydroxy-xylo-6-mercaptopurine
- NSC615826
- C-2',3'-OH-xylo-ara-6-SH-purinen
- 6H-Purine-6-thione, 9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, (1.alpha.,2.beta.,3.alpha.,4.alpha.)-
- DTXSID10152100
- 6H-Purine-6-thione, 9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
- 118333-19-0
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purine-6-thione
- NSC 615826
-
- InChIKey: CSPPGTBBWFVGTB-YGBUUZGLSA-N
- Inchi: InChI=1S/C11H14N4O3S/c16-2-5-1-6(9(18)8(5)17)15-4-14-7-10(15)12-3-13-11(7)19/h3-6,8-9,16-18H,1-2H2,(H,12,13,19)/t5-,6-,8+,9+/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=S)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 282.079
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 282.079
- Heavy Atom Count: 19
- Complexity: 407
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _0
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Refractive Index: 1.88
- Boiling Point: 631.5°Cat760mmHg
- Flash Point: 335.7°C
- Density: 1.88
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Related Literature
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Harsh Yadav,Pramod Kumar,Vikas Sharma,Gajanand Sharma,Kaisar Raza,O. P. Katare RSC Adv., 2016,6, 53351-53357
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Chi-Chung Yee,Antony Wing Hung Ng,Ho Yu Au-Yeung Chem. Commun., 2019,55, 6169-6172
-
Liwen Wang,Cai’e Zhang,Zhiyi Su,Yikai Wang,Wenli Su,Xuyan Man,Zaifei Ma,Wenkai Zhang,Chuluo Yang J. Mater. Chem. C, 2023,11, 6971-6980
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Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
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Yue Chen,Xuanhan Chen,Zhenhong Zhu,Mingyuan Sun,Shen Li,Minfeng Gan,Shi-Yang Tang,Weihua Li,Shiwu Zhang,Lining Sun,Xiangpeng Li Soft Matter, 2023,19, 1293-1299
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Johanna Klyne,Aude Bouchet,Shun-ichi Ishiuchi,Masaaki Fujii,Markus Schneider Phys. Chem. Chem. Phys., 2018,20, 28452-28464
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Wim Bras,Simon K. Beaumont Catal. Sci. Technol., 2016,6, 5773-5791
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Jang-Yeon Hwang,Seung-Taek Myung,Ji Ung Choi,Chong Seung Yoon,Hitoshi Yashiro,Yang-Kook Sun J. Mater. Chem. A, 2017,5, 23671-23680
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9. Back cover
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Luciano Carlos,Brian W. Pedersen,Peter R. Ogilby,Daniel O. Mártire Photochem. Photobiol. Sci., 2011,10, 1080-1086
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